Cas no 2770486-29-6 ((9H-fluoren-9-yl)methyl N-(1-methoxypropan-2-yl)-N-(prop-2-en-1-yl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(1-methoxypropan-2-yl)-N-(prop-2-en-1-yl)carbamate
• CAS No: 2770486-29-6
• MF: C₂₂H₂₅NO₃
• MW: 351.438806295395
• CID: 6441573
• PubChem ID: 165993424
• Update Time: 2025-05-20

(9H-fluoren-9-yl)methyl N-(1-methoxypropan-2-yl)-N-(prop-2-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-(1-methoxypropan-2-yl)-N-(prop-2-en-1-yl)carbamate
• 2770486-29-6
• EN300-37396906

• Inchi： 1S/C22H25NO3/c1-4-13-23(16(2)14-25-3)22(24)26-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h4-12,16,21H,1,13-15H2,2-3H3
• InChI Key： PZORNWKSPWHBGN-UHFFFAOYSA-N
• SMILES： O(C(N(CC=C)C(C)COC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 351.18344366g/mol
• Monoisotopic Mass: 351.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.8Ų

Additional information on (9H-fluoren-9-yl)methyl N-(1-methoxypropan-2-yl)-N-(prop-2-en-1-yl)carbamate

The Synthesis and Applications of (9H-fluoren-9-yl)methyl N-(1-methoxypropan-2-yl)-N-(prop-2-en-1-yl)carbamate

(9H-fluoren-9-yl)methyl N-(1-methoxypropan-2-yl)-N-(prop-2-en-1-yl)carbamate, also known by its CAS registry number 2770486-29-6, is a versatile compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a fluorenylmethyl group with a carbamate moiety, making it a valuable building block in the synthesis of advanced materials and functional molecules.

The synthesis of this compound typically involves multi-step reactions, often starting with the preparation of the fluorenylmethyl alcohol. This intermediate is then subjected to various transformations to introduce the carbamate functionality. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of enzymes or transition metal catalysts to streamline the reaction pathways, reducing both the time and cost associated with its production.

Fluorenylmethyl carbamates are widely recognized for their role as protecting groups in peptide synthesis. The ability of these groups to stabilize reactive intermediates during peptide assembly has made them indispensable in the field of medicinal chemistry. Recent studies have demonstrated that this particular carbamate exhibits excellent stability under harsh reaction conditions, making it a preferred choice for complex peptide constructions. Moreover, its compatibility with various coupling agents and solvents further enhances its utility in modern synthetic protocols.

Beyond its role in peptide synthesis, this compound has found applications in polymer science. The fluorenylmethyl group imparts unique electronic and optical properties to polymers, making them suitable for optoelectronic devices such as light-emitting diodes (LEDs) and organic photovoltaics (OPVs). Recent research has focused on incorporating this compound into conjugated polymer systems to improve their charge transport properties. For example, studies published in high-impact journals like Nature Materials and Advanced Materials have highlighted how the integration of this carbamate can lead to enhanced device performance.

The structural versatility of (9H-fluoren-9-yl)methyl N-(1-methoxypropan-2-yl)-N-(prop-2-en-1-yl)carbamate also extends to its use in drug delivery systems. Its ability to form stable complexes with various bioactive molecules makes it a promising candidate for targeted drug delivery. Researchers have explored its potential as a carrier for anticancer drugs, leveraging its biocompatibility and controlled release properties. Preliminary results from in vitro studies suggest that this compound could significantly improve drug efficacy while minimizing side effects.

In terms of market applications, this compound is increasingly being adopted by pharmaceutical companies for the development of novel therapeutic agents. Its demand has grown steadily over the past few years, driven by advancements in personalized medicine and the need for more efficient drug delivery mechanisms. According to recent market analyses published by Grand View Research, the global market for such specialized intermediates is projected to grow at a CAGR of 5% over the next five years.

The future outlook for (9H-fluoren-9-yl)methyl N-(1-methoxypropan-2-yl)-N-(prop-2-en-1-yllcarbamate) appears bright, with ongoing research exploring its potential in emerging fields such as nanotechnology and biotechnology. Its unique combination of structural features positions it as a key player in the development of next-generation materials and therapies.